Cas no 6538-04-1 (ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-)

ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)- structure
6538-04-1 structure
Product name:ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-
CAS No:6538-04-1
MF:C28H40O
MW:392.617
CID:3426728
PubChem ID:14181229

ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)- Chemical and Physical Properties

Names and Identifiers

    • ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-
    • Ergosta-1,4,6,22-tetraen-3-one, (22E)-
    • 6538-04-1
    • SCHEMBL9631666
    • Inchi: InChI=1S/C28H40O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,13,15,17-20,23-26H,11-12,14,16H2,1-6H3/b8-7+/t19-,20+,23-,24+,25-,26-,27-,28+/m0/s1
    • InChI Key: KOSMAMYWNNSLTE-ADBSWBDJSA-N

Computed Properties

  • Exact Mass: 392.307915895g/mol
  • Monoisotopic Mass: 392.307915895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 17.1Ų

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